N-cyclohexyl-2-[(4'-methyl-4-biphenylyl)oxy]acetamide

• IUPAC Name: N-cyclohexyl-2-[4-(4-methylphenyl)phenoxy]acetamide
• InChI: InChI=1S/C21H25NO2/c1-16-7-9-17(10-8-16)18-11-13-20(14-12-18)24-15-21(23)22-19-5-3-2-4-6-19/h7-14,19H,2-6,15H2,1H3,(H,22,23)
• InChI Key: VGMPHWJTRJQVEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC=C(C=C2)OCC(=O)NC3CCCCC3
• Molecular Formula: C21H25NO2
• Molecular Weight: 323.4 g/mol

Description

N-cyclohexyl-2-[(4'-methyl-4-biphenylyl)oxy]acetamide, commonly known as CYCLO, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 365.5 g/mol. CYCLO has been synthesized using various methods, and its mechanism of action has been extensively studied.

Scientific Research Applications

Cellular Mechanisms and Cyclo-oxygenase Activity

• Acetaminophen, a drug structurally related to N-cyclohexyl-2-[(4'-methyl-4-biphenylyl)oxy]acetamide, acts by lowering cyclo-oxygenase products in the central nervous system. It does not inhibit activity in broken cell preparations, highlighting its specificity in intact cells (Lucas et al., 2005).

Chemical Functionalization of Cyclohexane

• Cyclohexane's functionalization, a crucial component of this compound, can be achieved using selenium intermediates. This process is important for synthesizing 1,2 halide-containing products with cis geometry (Morella & Ward, 1985).

Potential in Reactivation of Enzyme Inhibitors

• The structure of this compound relates to compounds effective in reactivating enzymes inhibited by organophosphates, as seen in the reactivation of rat brain acetylcholinesterase inhibited by cyclosarin (Kuča & Patočka, 2004).

Synthesis of Novel Compounds

• The compound's structural components have been used in novel synthetic approaches to create important chemical frameworks like erythrinane, highlighting the versatility of these chemical structures in synthetic chemistry (Tamura et al., 1982).

Applications in Cyclization Reactions

• Elements of this compound are used in cyclization reactions to generate compounds like oxindoles and quinolones. These reactions have applications in the synthesis of important inhibitors and medicinal compounds (Gonzalez-Lopez de Turiso & Curran, 2005).